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Compound of Interest

Compound Name: 4-(4-bromophenyl)-1H-pyrazole

Cat. No.: B1277672 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 4-(4-
bromophenyl)-1H-pyrazole, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personal safety and

environmental compliance.

Hazard Identification and Safety Data
4-(4-bromophenyl)-1H-pyrazole is a chemical compound that requires careful handling due to

its toxicological profile. It is classified as acutely toxic if swallowed and can cause significant

skin and eye irritation.[1][2] Proper personal protective equipment (PPE) is mandatory at all

stages of handling and disposal.
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Property Value Source

Molecular Formula C₉H₇BrN₂ [1]

Molecular Weight 223.07 g/mol [1]

GHS Pictogram GHS06 (Toxic) [1]

Signal Word Danger [1]

Hazard Statements

H301: Toxic if swallowedH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

[1][2][3]

Storage Class
6.1C: Combustible, acute toxic

Cat. 3 / toxic compounds
[1]

Water Hazard Class (WGK)
WGK 3: Highly hazardous for

water
[1]

Personal Protective Equipment (PPE) Protocol
Before initiating any disposal procedures, ensure the following personal protective equipment is

worn. All PPE should be inspected for integrity before use.

Eye Protection: Wear chemical safety goggles or a face shield that is tested and approved

under appropriate government standards such as NIOSH (US) or EN 166 (EU).

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use. Use proper glove removal technique to avoid skin contact with the

product.

Body Protection: Wear a lab coat, apron, or coveralls to prevent skin contact.

Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved particulate

respirator.[2][4]
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Step-by-Step Disposal Procedure
The recommended method for disposing of 4-(4-bromophenyl)-1H-pyrazole is through a

licensed professional waste disposal service. Do not dispose of this chemical into drains or the

environment.[5][6]

Step 1: Waste Collection and Segregation

Collect waste 4-(4-bromophenyl)-1H-pyrazole in a dedicated, properly labeled, and sealed

container.

The container must be suitable for hazardous chemical waste and clearly marked with the

chemical name and associated hazard symbols.

Avoid mixing with other waste streams unless compatibility is confirmed.

Step 2: Handling Spills and Contamination

In case of a spill, avoid generating dust.[7]

Carefully sweep up or vacuum the solid material.[7]

Place the collected material into a suitable, closed container for disposal.[7]

Clean the spill area thoroughly.

Contaminated materials (e.g., paper towels, gloves) must be disposed of as hazardous

waste along with the chemical itself.

Step 3: Storage Pending Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.[2][5][6]

Keep the container tightly closed.[2][5]

Ensure the storage area is secure and accessible only to authorized personnel.
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Step 4: Professional Disposal

Arrange for the collection of the hazardous waste by a licensed and certified disposal

company.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for 4-(4-
bromophenyl)-1H-pyrazole.

Follow all local, state, and federal regulations regarding hazardous waste disposal.[2][7]

Step 5: Contaminated Packaging

Any empty containers that held 4-(4-bromophenyl)-1H-pyrazole should be treated as

hazardous waste.

Dispose of the contaminated packaging in the same manner as the unused product. Do not

reuse the containers.

Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the safe

disposal of 4-(4-bromophenyl)-1H-pyrazole.
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Start: Disposal of
4-(4-bromophenyl)-1H-pyrazole

Step 1: Wear Mandatory PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Step 2: Clean Spill
(Sweep/Vacuum into sealed container)

Yes

Step 3: Collect Waste
(Surplus chemical & contaminated items)

No

Step 4: Containerize & Label
(Use approved, sealed hazardous waste container)

Step 5: Secure Storage
(Store in designated cool, dry, ventilated area)

Step 6: Contact Licensed Disposal Vendor

End: Waste Transferred
to Vendor

Click to download full resolution via product page

Caption: Disposal workflow for 4-(4-bromophenyl)-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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